![molecular formula C20H22N8O8 B14447258 N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline CAS No. 79058-63-2](/img/structure/B14447258.png)
N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline
Overview
Description
N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline is an organic compound characterized by the presence of multiple nitro groups and hydrazine functionalities. This compound is known for its vibrant color and its utility in various chemical reactions, particularly in the identification of carbonyl compounds.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline typically involves the reaction of hydrazine with 2,4-dinitrochlorobenzene. The electron-accepting effect of the nitro groups makes the chloride easy to displace, facilitating the formation of the desired product . The reaction is usually carried out in an aqueous or methanolic solution with the addition of concentrated sulfuric acid to enhance the reaction rate .
Industrial Production Methods
On an industrial scale, the production of this compound involves similar synthetic routes but with optimized reaction conditions to ensure higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and column chromatography are common practices to achieve the desired product quality .
Chemical Reactions Analysis
Types of Reactions
N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding nitro derivatives.
Reduction: Reduction reactions typically target the nitro groups, converting them to amino groups.
Substitution: The hydrazine moiety can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing
Properties
CAS No. |
79058-63-2 |
|---|---|
Molecular Formula |
C20H22N8O8 |
Molecular Weight |
502.4 g/mol |
IUPAC Name |
N-[8-[(2,4-dinitrophenyl)hydrazinylidene]octylideneamino]-2,4-dinitroaniline |
InChI |
InChI=1S/C20H22N8O8/c29-25(30)15-7-9-17(19(13-15)27(33)34)23-21-11-5-3-1-2-4-6-12-22-24-18-10-8-16(26(31)32)14-20(18)28(35)36/h7-14,23-24H,1-6H2 |
InChI Key |
QMZOEMVWUQWERP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NN=CCCCCCCC=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
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